Ethyl 1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate

• CAS RN: 180272-31-5
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: ethyl 1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C18H19NO2/c1-2-21-18(20)19-13-12-14-8-6-7-11-16(14)17(19)15-9-4-3-5-10-15/h3-11,17H,2,12-13H2,1H3
• InChI Key: DKKVDRQVNMALLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=CC=CC=C2C1C3=CC=CC=C3

Description

Ethyl 1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 130 ml dichloromethane solution containing 6.28 g of 1-phenyl-1,2,3,4-tetrahydroisoquinoline and 3.34 g of triethylamine, 3.1 ml of ethyl chloroformate was added dropwise under ice-cooling, followed by stirring at room temperature overnight. The reaction solution was washed successively with water, 1N hydrochloric acid, water and brine and then dried over anhydrous sodium sulfate. The solvent was removed under reduced pressure, thereby 10.58 g of ethyl 1-phenyl-1,2,3,4-tetrahydro-2-isoquinolinecarboxylate was obtained as pale yellow oil.